Ethyl 4-chloropyrido[3,4-d]pyrimidine-2-carboxylate

• IUPAC Name: ethyl 4-chloropyrido[3,4-d]pyrimidine-2-carboxylate
• InChI: InChI=1S/C10H8ClN3O2/c1-2-16-10(15)9-13-7-5-12-4-3-6(7)8(11)14-9/h3-5H,2H2,1H3
• InChI Key: CXNRMZKFJOXKMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(C=CN=C2)C(=N1)Cl
• Molecular Formula: C10H8ClN3O2
• Molecular Weight: 237.64 g/mol
• CAS No.: 1286330-15-1

Description

Ethyl 4-chloropyrido[3,4-d]pyrimidine-2-carboxylate (ECPP) is a heterocyclic compound. It belongs to the class of organic compounds known as piperidinecarboxylic acids. The molecular formula of ECPP is C10H8ClN3O2 and it has a molecular weight of 237.64 g/mol.

Physical and Chemical Properties Analysis

ECPP is a yellow solid. The InChI code for ECPP is 1S/C10H8ClN3O2/c1-2-16-10(15)9-13-7-5-12-4-3-6(7)8(11)14-9/h3-5H,2H2,1H3.

Scientific Research Applications

Synthesis of Thiazolopyrimidines and Related Compounds

Research by Sherif, Youssef, Mobarak, and Abdel-fattah (1993) explored the synthesis of thiazolopyrimidines and related compounds using Ethyl 4-aryl-6-substituted-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates. This research is significant in the field of organic chemistry and heterocyclic compound synthesis (Sherif et al., 1993).

Synthesis of Novel Pyrido and Thieno Pyrimidines

Bakhite, Al‐Sehemi, and Yamada (2005) focused on the synthesis of novel pyrido and thieno pyrimidines using ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates. This research contributes to the development of new heterocyclic compounds (Bakhite et al., 2005).

Covalent Hydration of Pyrimidines

Matsumoto, Sogo, and Minami (1980) explored the synthesis and covalent hydration of 4H-Pyrimido pyrimidines, providing insights into the reactivity and stability of these compounds under specific conditions (Matsumoto et al., 1980).

Quaternary Salts of Pyrimidines

Research by Landquist (1971) on the formation of quaternary salts from ethyl 4-oxopyrido pyrimidines contributes to our understanding of the reactivity and potential applications of these compounds in various chemical reactions (Landquist, 1971).

Crystal Structure Analysis

Yang (2009) conducted a study on the crystal structure of a specific derivative of ethyl 4-chloropyrido pyrimidine-2-carboxylate. This research is crucial for understanding the physical properties and potential applications of these compounds in material science and crystallography (Hu Yang, 2009).

Mechanism of Action

It’s worth noting that pyrido[2,3-d]pyrimidines have been studied for their broad spectrum of activities, including antitumor, antibacterial, cns depressive, anticonvulsant, and antipyretic activities . They have been found to interact with various cancer targets, including tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors .

Biochemical Analysis

Biochemical Properties

Ethyl 4-chloropyrido[3,4-d]pyrimidine-2-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, this compound has been shown to inhibit tyrosine kinases, which are enzymes that play a crucial role in cell signaling and growth . Additionally, it interacts with extracellular regulated protein kinases, phosphatidylinositol-3 kinases, and mammalian target of rapamycin, all of which are involved in critical cellular processes . The nature of these interactions often involves binding to the active sites of these enzymes, thereby inhibiting their activity and altering downstream signaling pathways.

Cellular Effects

This compound exerts various effects on different cell types and cellular processes. It has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, in cancer cells, this compound can induce apoptosis (programmed cell death) by inhibiting key signaling pathways that promote cell survival and proliferation . Additionally, it can affect gene expression by altering the activity of transcription factors, leading to changes in the expression of genes involved in cell cycle regulation and apoptosis .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound binds to the active sites of enzymes such as tyrosine kinases, inhibiting their activity and preventing the phosphorylation of downstream targets . This inhibition disrupts cell signaling pathways that are essential for cell growth and survival. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in critical cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability and degradation of this compound can influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but its activity can decrease over time due to degradation . Long-term exposure to this compound can lead to sustained inhibition of cell signaling pathways, resulting in prolonged effects on cell growth and survival .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound can effectively inhibit target enzymes and signaling pathways without causing significant toxicity . At higher doses, it can lead to adverse effects, including toxicity and damage to normal tissues . Threshold effects have been observed, where a certain dosage is required to achieve the desired therapeutic effect, but exceeding this dosage can result in toxic side effects .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are essential for its metabolism and clearance from the body . The compound can affect metabolic flux and metabolite levels by inhibiting key enzymes involved in metabolic pathways . For example, it can inhibit dihydrofolate reductase, an enzyme involved in the synthesis of nucleotides, leading to changes in nucleotide levels and affecting DNA synthesis and repair .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by various factors. This compound can interact with transporters and binding proteins that facilitate its uptake and distribution . Once inside the cells, it can localize to specific compartments or organelles, where it exerts its effects . The localization and accumulation of this compound can impact its activity and function, influencing its therapeutic potential .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. This compound can be directed to particular compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the nucleus, where it can interact with transcription factors and other regulatory proteins to modulate gene expression . The subcellular localization of this compound is crucial for its ability to exert its effects on cellular processes .